Cas no 195983-63-2 (Tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate)

• Product Name: Tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate
• CAS No: 195983-63-2
• MF: C₁₄H₂₀N₂O₂
• MW: 248.320803642273
• MDL: MFCD06245546
• CID: 138079
• PubChem ID: 2771826
• Update Time: 2025-06-15

Tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Boc-1,2,3,5-tetrahydrobenzo[e][1,4]diazepine
• 4-Boc-2,3,4,5-Tetrahydro-1H-benzo[e][1,4]diazepine
• 4H-1,4-Benzodiazepine-4-carboxylicacid, 1,2,3,5-tetrahydro-, 1,1-dimethylethyl ester
• tert-butyl 1,2,3,5-tetrahydro-1,4-benzodiazepine-4-carboxylate
• 1,2,3,5-tetrahydro-benzo[e][1,4]diazepine-4-carboxylic ac
• 2,3,4,5-tetrahydro-4-[(1,1-dimethylethoxy)carbonyl]-1H-1,4-benzodiazepine
• 4-(t-butoxycarbonyl)-2,3,4,5-tetrahydro-1H-1,4-benzodiazepine
• tent-butyl 2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate
• tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate
• tert-butyl 2,3-dihydro-1H-benzo[e][1,4]diazepine-4(5H)-carboxylate
• 1,2,3,5-Tetrahydro-benzo[e][1,4]diazepine-4-carboxylic acid tert-butyl ester
• 4H-1,4-Benzodiazepine-4-carboxylic acid, 1,2,3,5-tetrahydro-, 1,1-dimethylethyl ester
• A4292
• Q-102426
• AS-36777
• ChemDiv2_003484
• A13684
• HMS1378O08
• FT-0647428
• MFCD06245546
• AKOS005257457
• EN300-67628
• CHEMBL1545751
• CS-0063907
• VHA98363
• SR-01000161357
• MLS000047174
• AC-9205
• tert-butyl 1,2,3,5-tetrahydro-4H-benzo[e][1,4]diazepine-4-carboxylate
• Z1082770274
• BVENZEAGNIYZSY-UHFFFAOYSA-N
• tert-butyl 1,2,3,5-tetrahydro-4H-1,4-benzodiazepine-4-carboxylate
• HMS2300P06
• 195983-63-2
• SMR000033185
• SR-01000161357-1
• SB34882
• SCHEMBL537566
• DTXSID40378114
• DB-031859
• Tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate

• MDL： MFCD06245546
• Inchi： 1S/C14H20N2O2/c1-14(2,3)18-13(17)16-9-8-15-12-7-5-4-6-11(12)10-16/h4-7,15H,8-10H2,1-3H3
• InChI Key： BVENZEAGNIYZSY-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC=CC=2NCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.15200
• Monoisotopic Mass: 248.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.087
• Melting Point: 81-83 °C
• Boiling Point: 379.7°Cat760mmHg
• Flash Point: 183.4°C
• Refractive Index: 1.526
• PSA: 41.57000
• LogP: 2.92510
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on Tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate

Research Brief on Tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate (CAS: 195983-63-2): Recent Advances and Applications

In recent years, Tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate (CAS: 195983-63-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, a key intermediate in the synthesis of benzodiazepine derivatives, has been extensively studied for its potential applications in drug discovery and development. The unique structural features of this molecule, including its bicyclic framework and carboxylate functionality, make it a versatile building block for the design of novel therapeutic agents targeting central nervous system (CNS) disorders, cancer, and other diseases.

Recent studies have focused on optimizing the synthetic routes for Tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel catalytic asymmetric synthesis method that achieves enantioselective formation of the benzodiazepine core with high efficiency. This advancement is particularly significant for the production of chiral benzodiazepine derivatives, which often exhibit enhanced pharmacological properties compared to their racemic counterparts.

The pharmacological potential of derivatives synthesized from 195983-63-2 has been explored in several recent preclinical studies. Research published in Bioorganic & Medicinal Chemistry Letters demonstrated that certain modifications of the benzodiazepine scaffold led to compounds with potent and selective binding to GABAA receptors, suggesting potential applications in anxiety and sleep disorder treatments. Another study in the European Journal of Medicinal Chemistry highlighted the anticancer properties of novel analogs, showing promising activity against various cancer cell lines through modulation of apoptotic pathways.

From a drug development perspective, the metabolic stability and pharmacokinetic properties of Tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate derivatives have been the subject of recent investigations. A 2024 study in Drug Metabolism and Disposition utilized advanced in vitro and in silico techniques to predict the metabolic fate of these compounds, providing valuable insights for future structural optimization. These findings are particularly relevant for overcoming the historical challenges associated with benzodiazepine-like molecules, such as rapid metabolism and potential for drug-drug interactions.

In the field of chemical biology, researchers have employed 195983-63-2 as a versatile scaffold for developing molecular probes. A recent Nature Chemical Biology publication described the use of fluorescently labeled benzodiazepine derivatives to study protein-protein interactions in neurodegenerative diseases. This application highlights the compound's utility beyond traditional drug discovery, serving as a valuable tool for basic research and target validation.

Looking forward, the continued exploration of Tert-butyl 2,3,4,5-tetrahydro-1H-1,4-benzodiazepine-4-carboxylate and its derivatives appears promising. Current research trends suggest growing interest in developing next-generation benzodiazepine analogs with improved selectivity and reduced side effect profiles. The compound's structural flexibility allows for diverse modifications, making it a valuable asset in the medicinal chemist's toolkit for addressing various therapeutic challenges.